Cas no 1057670-09-3 (5-ethynyl-2,3-dimethylthiophene)

• Product Name: 5-ethynyl-2,3-dimethylthiophene
• CAS No: 1057670-09-3
• MF: C₈H₈S
• MW: 136.214120864868
• MDL: MFCD08703552
• CID: 4570169
• PubChem ID: 53434674
• Update Time: 2025-06-30

5-ethynyl-2,3-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 5-ethynyl-2,3-dimethyl-
• 5-Ethynyl-2,3-dimethylthiophen
• 5-Ethynyl-2,3-dimethylthiophene
• AS-83999
• 1057670-09-3
• E84975
• CS-0238333
• EN300-193228
• AKOS006237627
• 5-ethynyl-2,3-dimethylthiophene

• MDL： MFCD08703552
• Inchi： 1S/C8H8S/c1-4-8-5-6(2)7(3)9-8/h1,5H,2-3H3
• InChI Key： OXWCQTQEXFTXDS-UHFFFAOYSA-N
• SMILES： C1(C)SC(C#C)=CC=1C

Computed Properties

• Exact Mass: 136.03467143g/mol
• Monoisotopic Mass: 136.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 5-ethynyl-2,3-dimethylthiophene

5-ethynyl-2,3-dimethylthiophene (CAS No. 1057670-09-3): An Overview of Its Properties and Applications in Modern Research

5-ethynyl-2,3-dimethylthiophene (CAS No. 1057670-09-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of the ethynyl group and the two methyl substituents on the thiophene ring imparts distinct properties that make it a valuable building block in synthetic chemistry.

The chemical structure of 5-ethynyl-2,3-dimethylthiophene (C₈H₈S) is characterized by a thiophene ring with an ethynyl group at the 5-position and two methyl groups at the 2 and 3 positions. The ethynyl group is highly reactive and can undergo a variety of chemical transformations, such as click reactions, which are widely used in the synthesis of complex molecules. The methyl groups provide steric hindrance and electronic effects that influence the reactivity and stability of the compound.

In medicinal chemistry, 5-ethynyl-2,3-dimethylthiophene has been explored as a key intermediate in the synthesis of bioactive molecules. Recent studies have shown that thiophenes with ethynyl substituents can be used to develop novel drugs with improved pharmacological properties. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of thiophene-based compounds with potent antitumor activity. These compounds were designed to target specific enzymes involved in cancer cell proliferation and demonstrated significant cytotoxicity against various cancer cell lines.

Beyond its applications in drug discovery, 5-ethynyl-2,3-dimethylthiophene has also found use in materials science. The unique electronic properties of thiophenes make them suitable for the development of organic semiconductors and conductive polymers. Research published in Advanced Materials highlighted the use of thiophene derivatives, including those with ethynyl substituents, in the fabrication of organic photovoltaic devices. These materials exhibit high charge carrier mobility and excellent photostability, making them promising candidates for next-generation solar cells.

The synthesis of 5-ethynyl-2,3-dimethylthiophene typically involves a multi-step process that includes the formation of the thiophene ring followed by functionalization with the ethynyl and methyl groups. One common approach is to start with 2,3-dimethylthiophene and introduce the ethynyl group through a metal-catalyzed coupling reaction. This method allows for high yields and good selectivity, making it suitable for large-scale production.

The physical properties of 5-ethynyl-2,3-dimethylthiophene, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. It is generally a colorless liquid at room temperature with a characteristic odor. Its solubility in organic solvents like dichloromethane and dimethylformamide makes it easy to handle and process in laboratory settings.

In conclusion, 5-ethynyl-2,3-dimethylthiophene (CAS No. 1057670-09-3) is a valuable compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific endeavors.